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Compound of Interest

Compound Name: SKI-73

Cat. No.: B10779079 Get Quote

For researchers, scientists, and drug development professionals utilizing the PRMT4 inhibitor

SKI-73, adherence to proper disposal protocols is paramount for ensuring laboratory safety,

environmental protection, and regulatory compliance. This guide provides essential, step-by-

step procedures for the safe handling and disposal of this potent research chemical.

Disclaimer: As no specific Safety Data Sheet (SDS) for SKI-73 is publicly available, the

following procedures are based on general best practices for the disposal of potent, small-

molecule kinase inhibitors. It is imperative to consult your institution's Environmental Health

and Safety (EHS) department and the specific SDS for any chemical you are working with. This

information should supplement, not replace, institutional and regulatory guidelines.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). All handling of SKI-73 and its associated waste should

be conducted in a designated area, such as a certified chemical fume hood, to minimize

exposure risks.

Recommended PPE:

Gloves: Chemical-resistant gloves (nitrile or neoprene) are essential. Consider double-

gloving for added protection.

Eye Protection: Safety goggles or a face shield must be worn to protect against splashes.
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Lab Coat: A buttoned lab coat will protect your clothing and skin from contamination.

Quantitative Data Summary
Due to the absence of a specific SDS for SKI-73, a quantitative data table cannot be

definitively provided. The following table serves as a template for researchers to populate with

information obtained from a compound-specific SDS, when available.

Parameter Value Source

CAS Number Not Available -

Molecular Formula Not Available -

Solubility
Specify Solvent &

Concentration
SDS Section 9

Stability Specify Conditions SDS Section 10

LD50 (Oral, Rat) Not Available SDS Section 11

Ecotoxicity Not Available SDS Section 12

Step-by-Step Disposal Protocol
The primary principle for the disposal of SKI-73 is to treat it as hazardous chemical waste.

Under no circumstances should this compound or its contaminated materials be disposed of in

regular trash or down the sanitary sewer.

Step 1: Waste Segregation

Proper segregation at the point of generation is critical to prevent accidental reactions and

ensure proper disposal.

Solid Waste: This includes unused or expired SKI-73 powder, contaminated consumables

(e.g., pipette tips, microfuge tubes, weighing paper), and used PPE.

Liquid Waste: This category encompasses all solutions containing SKI-73, such as stock

solutions (e.g., in DMSO), cell culture media, and assay buffers.
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Step 2: Waste Containment

Solid Waste:

Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Use a dedicated, shatter-resistant, and leak-proof container for all liquid waste.

Ensure the container material is compatible with the solvent used (e.g., a specific

container for halogenated or non-halogenated solvents).

Never fill liquid waste containers beyond 90% capacity to allow for expansion.

Step 3: Labeling

Accurate and clear labeling is a regulatory requirement and essential for the safety of all

laboratory personnel and waste handlers.

All waste containers must be labeled with the words "Hazardous Waste".

The full chemical name, "SKI-73", must be clearly written.

List all other components in the waste container, including solvents and their approximate

concentrations.

Indicate the date when the waste was first added to the container.

Step 4: Storage

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area within the laboratory.

This area should be well-ventilated and away from general laboratory traffic.
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Ensure that incompatible waste streams are segregated to prevent dangerous reactions.

Step 5: Professional Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed environmental waste management

company.

Follow all institutional procedures for requesting a waste pickup, including completing any

necessary forms or tags.

Experimental Protocols
While specific experimental protocols for SKI-73 are not detailed in public safety literature, the

disposal workflow itself is a critical safety protocol.
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Logical Workflow for SKI-73 Disposal
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Caption: Logical workflow for the safe disposal of SKI-73.
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Signaling Pathway Context
SKI-73 is an inhibitor of Protein Arginine Methyltransferase 4 (PRMT4), also known as

Coactivator-Associated Arginine Methyltransferase 1 (CARM1). PRMT4 plays a crucial role in

transcriptional regulation by methylating arginine residues on histone and non-histone proteins,

thereby influencing gene expression. Understanding this pathway provides context for the

biological impact of SKI-73.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10779079?utm_src=pdf-body
https://www.benchchem.com/product/b10779079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified PRMT4 (CARM1) Signaling Pathway
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Caption: Simplified PRMT4 signaling pathway inhibited by SKI-73.
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To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for SKI-73]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10779079#ski-73-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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